Cas no 2228475-14-5 (tert-butyl N-{4-1-(1-hydroxyethyl)cyclopropylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{4-1-(1-hydroxyethyl)cyclopropylcyclohexyl}carbamate
• CAS No: 2228475-14-5
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 6399376
• PubChem ID: 165975518
• Update Time: 2025-08-03

tert-butyl N-{4-1-(1-hydroxyethyl)cyclopropylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(1-hydroxyethyl)cyclopropylcyclohexyl}carbamate
• EN300-1874632
• 2228475-14-5
• tert-butyl N-{4-[1-(1-hydroxyethyl)cyclopropyl]cyclohexyl}carbamate

• Inchi： 1S/C16H29NO3/c1-11(18)16(9-10-16)12-5-7-13(8-6-12)17-14(19)20-15(2,3)4/h11-13,18H,5-10H2,1-4H3,(H,17,19)
• InChI Key： YBXXAEXQIYVUMJ-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2CCC(CC2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 283.21474379g/mol
• Monoisotopic Mass: 283.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-1-(1-hydroxyethyl)cyclopropylcyclohexyl}carbamate

Recent Advances in the Study of tert-butyl N-{4-1-(1-hydroxyethyl)cyclopropylcyclohexyl}carbamate (CAS: 2228475-14-5)

The compound tert-butyl N-{4-1-(1-hydroxyethyl)cyclopropylcyclohexyl}carbamate (CAS: 2228475-14-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of tert-butyl N-{4-1-(1-hydroxyethyl)cyclopropylcyclohexyl}carbamate, which make it a promising candidate for the development of novel pharmaceuticals. The compound's cyclopropyl and cyclohexyl moieties, combined with the hydroxyethyl group, contribute to its stability and bioactivity. Researchers have successfully synthesized this compound using advanced organic chemistry techniques, with a focus on optimizing yield and purity.

In vitro and in vivo studies have demonstrated that tert-butyl N-{4-1-(1-hydroxyethyl)cyclopropylcyclohexyl}carbamate exhibits notable biological activity, particularly in modulating specific enzymatic pathways. Preliminary data suggest its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. These findings open new avenues for the development of targeted therapies.

Further investigations into the pharmacokinetics and pharmacodynamics of this compound are underway. Early results indicate favorable absorption and distribution profiles, with minimal off-target effects. However, additional studies are required to fully elucidate its mechanism of action and to assess its safety and efficacy in clinical settings.

In conclusion, tert-butyl N-{4-1-(1-hydroxyethyl)cyclopropylcyclohexyl}carbamate (CAS: 2228475-14-5) represents a promising scaffold for drug development. Its unique chemical structure and biological activity warrant further exploration, particularly in the context of treating complex diseases. Continued research in this area is expected to yield valuable insights and potential therapeutic breakthroughs.